Cas no 329204-20-8 (Benzaldehyde, 3-methyl-4-[(trifluoromethyl)sulfonyl]-)

Benzaldehyde, 3-methyl-4-[(trifluoromethyl)sulfonyl]- structure
329204-20-8 structure
Product Name:Benzaldehyde, 3-methyl-4-[(trifluoromethyl)sulfonyl]-
CAS No:329204-20-8
MF:C9H7F3O3S
MW:252.210292100906
CID:1453827
Update Time:2024-08-25

Benzaldehyde, 3-methyl-4-[(trifluoromethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3-methyl-4-[(trifluoromethyl)sulfonyl]-
    • Inchi: 1S/C9H7F3O3S/c1-6-4-7(5-13)2-3-8(6)16(14,15)9(10,11)12/h2-5H,1H3
    • InChI Key: VVCJZATZTAJMGA-UHFFFAOYSA-N
    • SMILES: C(=O)C1=CC=C(S(C(F)(F)F)(=O)=O)C(C)=C1

Computed Properties

  • Exact Mass: 252.00681

Experimental Properties

  • Density: 1.436±0.06 g/cm3(Predicted)
  • Boiling Point: 332.4±42.0 °C(Predicted)
  • PSA: 51.21
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